Cas no 1761-10-0 (3-methyl-Indolizine)

3-methyl-Indolizine structure
Product name:3-methyl-Indolizine
3-methyl-Indolizine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-Indolizine
- 3-methylindolizine
- 3-Methylpyrrocorine
- Indolizine, 3-methyl-
- SCHEMBL4566859
- 1761-10-0
- DTXSID60342519
- 3-Methylindolizine #
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- Inchi: InChI=1S/C9H9N/c1-8-5-6-9-4-2-3-7-10(8)9/h2-7H,1H3
- InChI Key: CYKDCKOWQNJDAS-UHFFFAOYSA-N
- SMILES: CC1=CC=C2N1C=CC=C2
Computed Properties
- Exact Mass: 131.073499291g/mol
- Monoisotopic Mass: 131.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.4Ų
- XLogP3: 2.9
3-methyl-Indolizine Related Literature
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R. J. Bowers,A. G. Brown J. Chem. Soc. C 1970 1434
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2. 613. Addition reactions of heterocylic compounds. Part XIX. A theoretical study of the H-quinolizines and the reduction of some quinolizinium saltsR. M. Acheson,D. M. Goodall J. Chem. Soc. 1964 3225
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3. Stereochemistry of ethyl octahydro-3-methylindolizine-2-carboxylateJohn M. Sprake,Keith D. Watson J. Chem. Soc. Perkin Trans. 2 1976 107
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Pengcheng Xu,Bo Qian,Zaojuan Qi,Bao Gao,Bin Hu,Hanmin Huang Org. Biomol. Chem. 2021 19 1274
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Hyunseok Kim,Kwangmoo Lee,Sunggak Kim,Phil Ho Lee Chem. Commun. 2010 46 6341
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6. 678. The reaction of pyridine with methyl propiolateA. Crabtree,A. W. Johnson,J. C. Tebby J. Chem. Soc. 1961 3497
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7. 813. Ionization and ultraviolet spectra of indolizinesW. L. F. Armarego J. Chem. Soc. 1964 4226
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M. Fraser,S. McKenzie,D. H. Reid J. Chem. Soc. B 1966 44
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9. NotesG. L. Esteban,J. A. Kerr,A. F. Trotman-Dickenson,S. Gronowitz,A. R. Katritzky,R. E. Reavill,B. J. Ridgewell,M. Green,R. F. Hudson,J. S. Brimacombe,M. J. How,R. M. Acheson,G. R. Miller,A. O. Plunkett,R. G. Cavell,H. C. Clark,J. H. Holloway,R. D. Peacock,E. A. V. Ebsworth,M. J. Mays,B. O. Handford,W. B. Whalley,M. F. Grundon,B. E. Reynolds,A. A. R. Sayigh,Henri Ulrich,J. Rubinfeld,P. J. Palmer,B. L. Hollingsworth,D. G. Tuck,R. W. Bott,C. Eaborn,T. Hashimoto,J. Cymerman Craig,M. Moyle,B. K. Tidd,H. R. Arthur,W. D. Ollis,N. N. Greenwood,M. G. H. Wallbridge,K. W. Bentley,S. F. Dyke,A. R. Marshall,E. E. Smith,W. J. Whelan,P. A. Finan,M. T. Ahmed,A. J. Swallow J. Chem. Soc. 1963 3879
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10. 609. Indolizines. Part II. Preparation from ethyl 2-pyridylacetate and related compoundsD. R. Bragg,D. G. Wibberley J. Chem. Soc. 1963 3277
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